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Compound of Interest

Compound Name: 9-Decen-1-amine

CAS No.: 51382-01-5

Cat. No.: B1247178

Get Quote

Executive Summary
9-Decen-1-amine (CAS: 51382-01-5) represents a critical class of bifunctional aliphatic

building blocks characterized by a linear ten-carbon chain terminating in a primary amine at

one end and a vinyl group (terminal alkene) at the other.[1] This dual functionality renders it

indispensable in the synthesis of advanced materials, particularly in Acyclic Diene Metathesis

(ADMET) polymerization, the construction of ionizable lipids for mRNA delivery (LNPs), and

surface functionalization via thiol-ene "click" chemistry.

This guide provides a rigorous technical breakdown of the molecule, a validated synthetic

protocol for laboratory-scale production, and an analysis of its utility in drug development.

Part 1: Structural Identity & Nomenclature
The IUPAC nomenclature for unsaturated amines prioritizes the amine group for numbering the

parent chain, while the alkene dictates the infix.
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Parent Chain: 10 carbons

"Dec"[1]

Unsaturation: Double bond at position 9

"9-en"

Principal Group: Primary amine at position 1

"1-amine"

Full IUPAC Name:Dec-9-en-1-amine (or 9-Decen-1-amine)[1]

Chemical Identifiers
Identifier Type Value

CAS Number 51382-01-5

Molecular Formula

Molecular Weight 155.28 g/mol

SMILES C=CCCCCCCCCN

InChI Key PNZIEPZTTIEZBY-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the atomic numbering priority required for correct IUPAC

nomenclature.

Figure 1: Structural Hierarchy of 9-Decen-1-amine
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Part 2: Physicochemical Profile[5]
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Understanding the physical properties is essential for purification (distillation) and formulation

(solubility).

Property Value / Prediction Context

Physical State Liquid (at STP) Colorless to pale yellow oil.

Boiling Point ~215–225°C (760 mmHg)

Estimated based on 9-decen-

1-ol (

C). Amines typically boil

slightly lower than

corresponding alcohols due to

weaker H-bonding.

Density ~0.80 g/mL
Typical for long-chain aliphatic

amines.

LogP (Octanol/Water) 3.3 (Computed)

Highly lipophilic; requires

organic solvents (DCM,

MeOH) for handling.

pKa (Conjugate Acid) ~10.5

Typical for primary alkyl

amines; exists as cationic

ammonium salt at

physiological pH (7.4).

Part 3: Synthetic Methodology (Gabriel Synthesis)
Strategic Rationale
Direct alkylation of ammonia with 9-decenyl halides leads to poly-alkylation (secondary/tertiary

amines). To ensure chemoselectivity and high purity of the primary amine, the Gabriel

Synthesis is the gold standard. This route utilizes potassium phthalimide to "protect" the

nitrogen during attachment, preventing over-alkylation.[2]

Precursor: 9-Decen-1-ol (CAS: 13019-22-2) is the most common commercial starting material.

Reaction Workflow
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Figure 2: Gabriel Synthesis Pathway for 9-Decen-1-amine
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Detailed Protocol
Step 1: Activation (Mesylation)
The hydroxyl group of 9-decen-1-ol is a poor leaving group. We convert it to a mesylate (or

tosylate).

Reagents: 9-Decen-1-ol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.2 eq), Triethylamine (1.5

eq).

Solvent: Dichloromethane (DCM), anhydrous.
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Procedure: Cool solution to

C. Add MsCl dropwise. Stir 2h. Aqueous workup (

).

Why: MsCl is preferred over thionyl chloride (

) to avoid potential HCl-mediated isomerization of the terminal double bond.

Step 2: Nucleophilic Substitution (The Gabriel Step)[3][4][5]
Reagents: Crude 9-decenyl mesylate, Potassium Phthalimide (1.1 eq).

Solvent: DMF (Dimethylformamide).[2]

Conditions: Heat to

C for 4-6 hours.

Mechanism:

attack. The phthalimide anion displaces the mesylate. The bulky phthalimide prevents double
substitution.

Step 3: Deprotection (Hydrazinolysis)
Reagents: N-(9-decenyl)phthalimide, Hydrazine monohydrate (

, 3-5 eq).

Solvent: Ethanol.[5]

Conditions: Reflux for 2-4 hours. A white precipitate (phthalhydrazide) will form.

Workup: Cool, filter off the white solid.[5] Concentrate the filtrate. Dissolve residue in

NaOH and extract with diethyl ether to obtain the free amine.

Part 4: Applications in Drug Development[15]
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Ionizable Lipids for mRNA Delivery (LNPs)
9-Decen-1-amine is a scaffold for synthesizing ionizable cationic lipids.

Mechanism: The amine headgroup is protonated in the acidic endosome (pH ~5.5),

facilitating endosomal escape of mRNA payloads.

Tail Utility: The 10-carbon chain provides hydrophobic bulk. The terminal alkene allows for

thiol-ene click chemistry to attach targeting ligands (e.g., GalNAc) or to crosslink the lipid

core for enhanced stability.

ADMET Polymerization
Acyclic Diene Metathesis (ADMET) polymerization uses terminal dienes.

Application: 9-Decen-1-amine can be dimerized or copolymerized to create precision

polyethylene-like polymers with periodic amine defects. These polymers are investigated for

antimicrobial coatings and membrane technologies.

Surface Functionalization
Gold Nanoparticles: The amine binds weakly to gold, or can be converted to a thiol.

Silica/Polymers: The amine reacts with activated carboxylic acids (NHS-esters) on

nanoparticle surfaces, leaving the alkene exposed for bio-orthogonal conjugation (e.g.,

Tetrazine ligation).

Part 5: Analytical Characterization
To validate the synthesis, look for these key signals in Proton NMR (

NMR,

):

Terminal Alkene (Vinyl):

Multiplet at ~5.8 ppm (1H,
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).

Two doublets/multiplets at ~4.9–5.0 ppm (2H,

).

Alpha-Methylene (Next to Amine):

Triplet at ~2.68 ppm (2H,

).

Allylic Methylene:

Quartet/Multiplet at ~2.0 ppm (2H,

).

Amine Protons:

Broad singlet at ~1.1–1.5 ppm (2H,

), often overlaps with the aliphatic chain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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